Cas no 1256482-67-3 (3,6-Dichloro-2-fluoro-DL-phenylalanine)

• Product Name: 3,6-Dichloro-2-fluoro-DL-phenylalanine
• CAS No: 1256482-67-3
• MF: C₉H₈Cl₂FNO₂
• MW: 252.0697
• CID: 4582522
• Update Time: 2025-06-13

3,6-Dichloro-2-fluoro-DL-phenylalanine Chemical and Physical Properties

Names and Identifiers

• 3,6-DICHLORO-2-FLUORO-DL-PHENYLALANINE
• 2-amino-3-(3,6-dichloro-2-fluorophenyl)propanoic acid
• SBB101058
• 3,6-Dichloro-2-fluoro-DL-phenylalanine

• Inchi： 1S/C9H8Cl2FNO2/c10-5-1-2-6(11)8(12)4(5)3-7(13)9(14)15/h1-2,7H,3,13H2,(H,14,15)
• InChI Key： HPUZHDJRPXFDAN-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1CC(C(=O)O)N)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 242
• XLogP3: -0.1
• Topological Polar Surface Area: 63.3

Additional information on 3,6-Dichloro-2-fluoro-DL-phenylalanine

Recent Advances in the Study of 3,6-Dichloro-2-fluoro-DL-phenylalanine (CAS: 1256482-67-3) and Its Applications in Chemical Biology and Medicine

In recent years, the compound 3,6-Dichloro-2-fluoro-DL-phenylalanine (CAS: 1256482-67-3) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest studies and developments related to this compound, highlighting its synthesis, biological activity, and potential clinical relevance.

The compound 3,6-Dichloro-2-fluoro-DL-phenylalanine is a fluorinated and chlorinated derivative of phenylalanine, a naturally occurring amino acid. Its structural modifications, including the introduction of halogen atoms, have been shown to enhance its biochemical stability and interaction with biological targets. Recent studies have focused on its role as a building block in the synthesis of novel pharmaceuticals, particularly in the development of enzyme inhibitors and receptor modulators.

One of the key areas of research involving 3,6-Dichloro-2-fluoro-DL-phenylalanine is its application in the design of proteolysis-targeting chimeras (PROTACs). PROTACs are a promising class of therapeutics that selectively degrade disease-causing proteins. The incorporation of this compound into PROTAC molecules has been demonstrated to improve their pharmacokinetic properties and target specificity. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the successful use of 3,6-Dichloro-2-fluoro-DL-phenylalanine in the synthesis of a PROTAC targeting the androgen receptor, showing enhanced degradation efficiency in prostate cancer cell lines.

Additionally, the compound has been investigated for its potential as a positron emission tomography (PET) imaging agent. The fluorine-18 isotope, when incorporated into the molecule, allows for non-invasive imaging of biological processes in vivo. A recent preclinical study highlighted its utility in tracking the distribution of amino acid transporters in tumor tissues, providing valuable insights for cancer diagnosis and treatment monitoring.

In terms of synthesis, advancements have been made in optimizing the production of 3,6-Dichloro-2-fluoro-DL-phenylalanine. A 2022 publication in Organic Letters detailed a novel catalytic method that significantly improves yield and reduces byproducts, making the compound more accessible for research and industrial applications. This methodological innovation is expected to facilitate further exploration of its pharmacological potential.

Despite these promising developments, challenges remain in the clinical translation of 3,6-Dichloro-2-fluoro-DL-phenylalanine-based therapeutics. Issues such as metabolic stability, off-target effects, and scalability of synthesis need to be addressed in future studies. Ongoing research is also exploring the compound's potential in other therapeutic areas, including neurodegenerative diseases and infectious diseases.

In conclusion, 3,6-Dichloro-2-fluoro-DL-phenylalanine (CAS: 1256482-67-3) represents a versatile and valuable tool in chemical biology and drug discovery. Its unique structural features and demonstrated biological activities make it a compelling subject for further investigation. As research continues to uncover its full potential, this compound is likely to play an increasingly important role in the development of next-generation therapeutics and diagnostic tools.